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Compound of Interest

Compound Name: N-Nitrosomethylphenidate

CAS No.: 55557-03-4

Cat. No.: B13421479

Get Quote

The Challenge of Nitrosamine Impurities in
Pharmaceuticals
Nitrosamine impurities in pharmaceutical drugs have become a major focus for global

regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA). These compounds are of concern because many are classified as

probable human carcinogens. Their presence in several widely used medications has led to

product recalls and a re-evaluation of manufacturing processes across the pharmaceutical

industry.

Sources of Nitrosamine Impurities
Nitrosamine impurities can form at various stages during the manufacturing process and

storage of drug products. The formation typically requires the presence of a secondary or

tertiary amine and a nitrosating agent (such as nitrous acid, which can be formed from nitrites

and an acid).

Key risk factors for their formation include:
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Synthesis Process: The active pharmaceutical ingredient (API) synthesis pathway might

involve reagents, solvents, or catalysts that are themselves amines or can degrade to form

them.

Raw Materials: Contamination of starting materials, solvents, or reagents with nitrites or

amines can lead to the unintended formation of nitrosamines.

Degradation: The drug substance or excipients in the final drug product can degrade over

time under certain storage conditions (e.g., high temperature and humidity) to form amines

that can then be nitrosated.

Manufacturing Equipment: Inadequate cleaning of equipment can lead to cross-

contamination with materials that facilitate nitrosamine formation.

Regulatory Response and Mitigation Strategies
In response to this issue, regulatory bodies have issued guidance for the pharmaceutical

industry. The core of this guidance revolves around a three-step process:

Risk Assessment: Manufacturers are required to perform comprehensive risk assessments

for all their approved or marketed products to identify the potential for nitrosamine impurities.

Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product must be

conducted using highly sensitive and specific analytical methods to detect and quantify any

nitrosamine impurities present.

Mitigation: If nitrosamines are detected above the acceptable intake (AI) limit, manufacturers

must implement changes to their manufacturing process to reduce or eliminate the impurity.

This can involve modifying the synthesis route, purifying raw materials, or changing

formulation and storage conditions.

Analytical Methods for Detection
The detection and quantification of nitrosamine impurities at trace levels (parts per billion)

require highly sophisticated analytical techniques. The most commonly employed methods

include:
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Gas Chromatography-Mass Spectrometry (GC-MS)

Liquid Chromatography-Mass Spectrometry (LC-MS), often using tandem mass

spectrometry (MS/MS) for higher sensitivity and specificity.

High-Resolution Mass Spectrometry (HRMS) is also used to provide high confidence in the

identification of the impurities.

Developing and validating these analytical methods is a critical step for manufacturers to

ensure the safety and quality of their products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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